3-(6-Aminopyridin-3-ylthio)benzoic acid

• Molecular Formula: C12H10N2O2S
• Molecular Weight: 246.29 g/mol
• IUPAC Name: 3-(6-aminopyridin-3-yl)sulfanylbenzoic acid
• InChI: InChI=1S/C12H10N2O2S/c13-11-5-4-10(7-14-11)17-9-3-1-2-8(6-9)12(15)16/h1-7H,(H2,13,14)(H,15,16)
• InChI Key: UKKDCDGOQDTREV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)SC2=CN=C(C=C2)N)C(=O)O

Description

3-(6-Aminopyridin-3-ylthio)benzoic acid is a useful research compound. Its molecular formula is C12H10N2O2S and its molecular weight is 246.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A procedure described in Syn. Lett. 1254, 2004 was followed. To solution of 2-amino-5-iodopyridine (220 mg, 1 mmol) in dimethyl formamide (2 mL) were added sequentially 3-mercaptobenzoic acid (185 mg, 1.2 mmol), CuI (50 mg), N,N-dimethylglycine (50 mg) and K3PO4 (1.06 g). The mixture was heated to 120° C. for 2 h, cooled to RT and water was added. The solid was filtered and the filtrate was treated with 1N HCl to adjust the solution to pH 4. The solid formed was collected by filtration, dissolved in 1N NaOH and the solution was filtered. The filtrate was purified by RP HPLC eluting with a mixture of methanol in water containing 0.1% TFA to obtain 3-(6-aminopyridin-3-ylthio)benzoic acid (84 mg, 34%). LC/MS; (M+H)+=247.